Cas no 2098110-89-3 (methyl 2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidate)

• Product Name: methyl 2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidate
• CAS No: 2098110-89-3
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• CID: 5728883
• PubChem ID: 121211919
• Update Time: 2025-06-27

methyl 2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-ethyl-3-thiophen-2-ylpyrazol-1-yl)ethanimidate
• 2098110-89-3
• AKOS026722073
• F2198-2478
• methyl 2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidate
• 1H-Pyrazole-1-ethanimidic acid, 5-ethyl-3-(2-thienyl)-, methyl ester

• Inchi： 1S/C12H15N3OS/c1-3-9-7-10(11-5-4-6-17-11)14-15(9)8-12(13)16-2/h4-7,13H,3,8H2,1-2H3
• InChI Key： AXUGZQAOUFCKOV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(CC)N(CC(=N)OC)N=1

Computed Properties

• Exact Mass: 249.09358328g/mol
• Monoisotopic Mass: 249.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 351.5±52.0 °C(Predicted)
• pka: 6.28±0.70(Predicted)

Additional information on methyl 2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidate

Introduction to Methyl 2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidate (CAS No. 2098110-89-3)

Methyl 2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2098110-89-3, belongs to a class of molecules that exhibit promising properties for further development in drug discovery and medicinal chemistry.

The molecular structure of Methyl 2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidate incorporates several key functional groups, including a pyrazole ring, an ethyl substituent, and a thiophene moiety. These elements contribute to the compound's overall reactivity and make it a valuable candidate for various chemical transformations and biological assays. The presence of the acetimidate group further enhances its utility in synthetic chemistry, allowing for diverse modifications and applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those containing pyrazole and thiophene derivatives. These scaffolds are known for their ability to interact with biological targets in complex ways, making them attractive for the development of novel therapeutic agents. The specific combination of functional groups in Methyl 2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidate positions it as a promising candidate for further investigation in this area.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. The pyrazole ring, in particular, is a versatile scaffold that has been extensively studied for its role in various biological processes. Its ability to modulate enzyme activity and interact with receptors has made it a cornerstone in the design of drugs targeting neurological disorders, inflammation, and infectious diseases. The incorporation of the thiophene moiety further enhances the compound's pharmacological profile, adding another layer of complexity that could be exploited for therapeutic benefit.

Recent studies have demonstrated the importance of structural diversity in drug discovery programs. Compounds like Methyl 2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidate exemplify this principle by offering a unique combination of functional groups that can be tailored to specific biological targets. Researchers have been exploring various derivatives of this compound to assess their efficacy and safety profiles in preclinical models. These efforts have shown encouraging results, particularly in the context of developing treatments for chronic diseases and conditions where current options are limited.

The synthesis of Methyl 2-(5-ethyl-3-(thiophen-2-yl)-1H-pyrazol-1-y acetimidate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates, such as the pyrazole-thiophene conjugate, which is then functionalized to introduce the acetimidate group. Advanced synthetic techniques, including cross-coupling reactions and transition metal catalysis, have been employed to achieve these transformations efficiently.

The chemical properties of this compound make it particularly useful for applications in medicinal chemistry and drug development. Its ability to undergo various chemical modifications allows researchers to fine-tune its structure for optimal biological activity. Additionally, its stability under different conditions makes it suitable for long-term storage and transport, ensuring that it remains viable for subsequent experiments and analyses.

In conclusion, Methyl 2-(5-et hyl -3-(thiophen -2 -yl) -1H -pyrazol -1 - yl)acetimid ate (CAS No. 2098110 -89 -3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration in drug discovery programs. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies that address unmet medical needs.